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This guide provides a comparative overview of analytical performance for the quantification of
Propazine in water matrices, drawing upon data from an independent laboratory validation
study and a proficiency testing scheme. It is intended for researchers, scientists, and drug
development professionals seeking to evaluate and implement reliable analytical methods for
this herbicide.

Executive Summary

The accurate quantification of Propazine, a widely used herbicide, is crucial for environmental
monitoring and regulatory compliance. This guide presents a summary of inter-laboratory
performance data to assist in the selection and validation of analytical methods. Data from a
United States Environmental Protection Agency (US EPA) Independent Laboratory Validation
(ILV) study and a proficiency testing (PT) round from the Environment Agency Austria are
compared, highlighting the expected performance of a validated analytical method and the
variability observed among different laboratories.

Data Presentation

The following tables summarize the quantitative data from the two key studies.
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Table 1: Single-Laboratory Validation of Syngenta Method GRM014.02A for Propazine in
Water[1]

This table presents the recovery and reproducibility data from an independent laboratory
validating the Syngenta Method GRM014.02A. The study analyzed fortified samples of
groundwater, surface water, and treated (finished) drinking water at two concentration levels.

cee L Relative Standard
Fortification Level

Matrix (uglL) Mean Recovery (%) Deviation (RSD)
(%)

Groundwater 0.050 96 4.5

0.50 95 2.7

Surface Water 0.050 98 3.8

0.50 94 2.9

Treated Water 0.050 97 3.5

0.50 96 2.5

Table 2: Results of Proficiency Test for Propazine in Groundwater and Drinking Water (Round
H102)[2]

This table summarizes the results from a proficiency testing round involving 17 laboratories.
The assigned value was determined by the robust mean of the participants' results.

| Sample | Matrix | Assigned Value (pg/L) | Standard Deviation for PT (ug/L) | Number of
Participants | Number of Satisfactory Results (|z| < 2) | |---|]---|---|---|---]---| | H102 A |
Groundwater | 0.138 | 0.0345 |17 | 16 | | H102 B | Drinking Water | 0.046 | 0.0115| 17 | 16 |

Experimental Protocols

Syngenta Method GRM014.02A: Quantification of
Propazine in Water by LC-MS/MS
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This method is applicable for the quantification of atrazine, simazine, and propazine in various
water matrices.

1. Sample Preparation:
o Water samples are directly analyzed without any extraction or concentration steps.
2. LC-MS/MS Analysis:

 Instrumentation: A Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-
MS/MS) is used.

o Chromatographic Separation: The analytical separation is achieved on a suitable reversed-
phase HPLC column.

« lonization: Electrospray ionization (ESI) in positive ion mode is employed.

o Detection: The detection is performed using Multiple Reaction Monitoring (MRM) of specific
precursor-to-product ion transitions for Propazine.

Proficiency Testing Scheme Protocol (Environment
Agency Austria)

While the specific analytical methods used by each of the 17 patrticipating laboratories in the
proficiency test are not detailed in the summary report, the scheme requires laboratories to use
their routine, validated methods for the analysis of pesticides in water. The performance of
each laboratory is then evaluated based on their reported results against the assigned value.

Visualizations
Experimental Workflow for Syngenta Method
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Caption: Workflow for Propazine quantification using Syngenta Method GRM014.02A.

Logical Flow of a Proficiency Testing Scheme
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Caption: General workflow of an inter-laboratory proficiency testing scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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